Cas no 202982-70-5 (3-chloro-5-fluoro-phenol)

3-chloro-5-fluoro-phenol Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-5-fluorophenol
- C6H4ClFO
- 3-chloranyl-5-fluoranyl-phenol
- 3-chloro-5-fluoro-phenol
- Phenol, 3-chloro-5-fluoro-
- PubChem2858
- ZMFBYTAAMHWQHD-UHFFFAOYSA-N
- SBB086519
- 3-Chloro-5-fluorophenol, AldrichCPR
- AS00393
- VZ35045
- AM82862
- AK116841
- SY026622
- ST2405027
- AB0067925
- MFCD00042212
- AC-28533
- DTXSID10378661
- J-013190
- 202982-70-5
- PS-8946
- DS-2809
- BP-10712
- EN300-248338
- SCHEMBL221839
- FT-0657199
- CS-W005519
- AKOS006230029
- A814412
- A928657
- DTXCID60329688
-
- MDL: MFCD00042212
- Inchi: 1S/C6H4ClFO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
- InChI Key: ZMFBYTAAMHWQHD-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(C([H])=C(C=1[H])O[H])F
Computed Properties
- Exact Mass: 145.993471g/mol
- Surface Charge: 0
- XLogP3: 3.1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 145.993471g/mol
- Monoisotopic Mass: 145.993471g/mol
- Topological Polar Surface Area: 20.2Ų
- Heavy Atom Count: 9
- Complexity: 99.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Color/Form: Yellow liquid similar to phenol
- Density: 1.408
- Melting Point: No data available
- Boiling Point: 206℃ at 760 mmHg
- Flash Point: 78.4°C
- Refractive Index: 1.537
- Water Partition Coefficient: Immiscible with water.
- PSA: 20.23000
- LogP: 2.18470
- Solubility: Unable or difficult to mix
3-chloro-5-fluoro-phenol Security Information
- Signal Word:warning
- Hazard Statement: Irritant
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazard Category Code: 20/21/22-36/37/38-22
- Safety Instruction: S26-S36/37/39
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Hazardous Material Identification:
- Risk Phrases:R20/21/22
- HazardClass:8
- Storage Condition:Ambient temperatures.
3-chloro-5-fluoro-phenol Customs Data
- HS CODE:2908199090
- Customs Data:
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
3-chloro-5-fluoro-phenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-248338-0.05g |
3-chloro-5-fluorophenol |
202982-70-5 | 95% | 0.05g |
$19.0 | 2024-06-19 | |
Enamine | EN300-248338-1.0g |
3-chloro-5-fluorophenol |
202982-70-5 | 95% | 1.0g |
$36.0 | 2024-06-19 | |
abcr | AB205510-100 g |
3-Chloro-5-fluorophenol, 98%; . |
202982-70-5 | 98% | 100g |
€1211.30 | 2023-05-06 | |
abcr | AB205510-1 g |
3-Chloro-5-fluorophenol, 98%; . |
202982-70-5 | 98% | 1g |
€87.80 | 2023-05-06 | |
eNovation Chemicals LLC | D693955-10g |
3-Chloro-5-fluorophenol |
202982-70-5 | 98% | 10g |
$125 | 2023-09-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1063126-10g |
3-Chloro-5-fluorophenol |
202982-70-5 | 98% | 10g |
¥627 | 2023-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1063126-25g |
3-Chloro-5-fluorophenol |
202982-70-5 | 98% | 25g |
¥1128 | 2023-04-15 | |
Apollo Scientific | PC8165-1g |
3-Chloro-5-fluorophenol |
202982-70-5 | 98% | 1g |
£10.00 | 2023-09-01 | |
Apollo Scientific | PC8165-25g |
3-Chloro-5-fluorophenol |
202982-70-5 | 98% | 25g |
£14.00 | 2023-09-01 | |
TRC | C367185-2.5g |
3-Chloro-5-fluorophenol |
202982-70-5 | 2.5g |
$ 125.00 | 2022-04-01 |
3-chloro-5-fluoro-phenol Suppliers
3-chloro-5-fluoro-phenol Related Literature
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
Additional information on 3-chloro-5-fluoro-phenol
Professional Introduction to 3-chloro-5-fluoro-phenol (CAS No. 202982-70-5)
3-chloro-5-fluoro-phenol, with the chemical formula C₆H₃ClF, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 202982-70-5, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.
The< strong>fluorineatom in the molecule imparts distinct electronic and steric effects, influencing its reactivity and potential applications. The< strong>chlorosubstituent further enhances its utility as a building block in organic synthesis. Recent studies have highlighted the compound's role in developing novel therapeutic agents, particularly in the area of anti-inflammatory and antimicrobial drugs.
In the realm of medicinal chemistry, 3-chloro-5-fluoro-phenol has been explored for its potential to act as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating fluorine atoms into kinase inhibitors, researchers aim to improve their metabolic stability and binding affinity. The< strong>chlorogroup can also serve as a handle for further functionalization, allowing for the creation of more complex molecular architectures.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of< strong>3-chloro-5-fluoro-phenol. Molecular modeling studies suggest that this compound can interact with specific protein targets, making it a promising candidate for drug discovery. Additionally, the< strong>fluorine-containing moiety is known to enhance the lipophilicity of drug candidates, which is a critical factor in their oral bioavailability.
The agrochemical industry has also shown interest in< strong>3-chloro-5-fluoro-phenol. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. Fluorinated compounds are known for their improved efficacy and environmental stability, which are crucial attributes for agricultural applications. Research is ongoing to identify derivatives of this compound that exhibit enhanced pesticidal activity while minimizing environmental impact.
Synthetic methodologies for preparing< strong>3-chloro-5-fluoro-phenol have been refined over the years, leading to more efficient and scalable production processes. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of the aromatic ring. These advances have made it possible to produce large quantities of the compound for industrial applications.
The safety profile of< strong>3-chloro-5-fluoro-phenol is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas when handling this compound.
In conclusion, 3-chloro-5-fluoro-phenol(CAS No. 202982-70-5) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its role in creating innovative solutions for human health and agricultural productivity.
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